4-{4-[4-ethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-6-methylpyrimidine

• IUPAC Name: 4-[4-[4-ethyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C17H23N9/c1-3-26-16(9-25-12-18-10-21-25)22-23-17(26)14-4-6-24(7-5-14)15-8-13(2)19-11-20-15/h8,10-12,14H,3-7,9H2,1-2H3
• InChI Key: LIGBTPGROPPCIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C3=NC=NC(=C3)C)CN4C=NC=N4
• Molecular Formula: C17H23N9
• Molecular Weight: 353.4 g/mol

Description

4-{4-[4-ethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-6-methylpyrimidine is a useful research compound. Its molecular formula is C17H23N9 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.20764177 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific compound and its target. For instance, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards of 1,2,4-triazole derivatives can depend on the specific compound. Some derivatives have been found to have cytotoxic effects against cancer cells, but weak cytotoxic effects toward normal cells.

Future Directions

The future research on 1,2,4-triazole derivatives could focus on the discovery and development of more effective and potent anticancer agents. This could involve the design of new synthetic methods and the exploration of new biological targets.